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Compound of Interest

Compound Name: Antiviral agent 19

Cat. No.: B12418006

Application Notes and Protocols: Antiviral Agent
19

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Introduction

Antiviral agent 19, also identified as Compound 3, is a selective inhibitor of the Zika virus
(ZIKV), a member of the Flaviviridae family. Research has demonstrated its potential in
preclinical studies with an effective concentration (EC50) of 1.3 uM and low cytotoxicity,
highlighting its promise as a tool for research in virology and drug development. These
application notes provide detailed protocols for the preparation and storage of stock solutions
of Antiviral agent 19 to ensure its stability and efficacy for in vitro and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative information for Antiviral agent 19.
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Property Value

CAS Number 1807887-16-6
Molecular Formula C29H35NOs
Molecular Weight 477.59 g/mol
ECso against Zika Virus 1.3 uM

Solubility

Slightly soluble or insoluble (< 1 mg/mL) in
aqueous solutions. Soluble in Dimethyl
Sulfoxide (DMSO).

Storage (Powder)

-20°C for up to 3 years

Storage (In Solvent)

-80°C for up to 1 year

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Antiviral agent 19 in

Dimethyl Sulfoxide (DMSO).

Materials:

Antiviral agent 19 (powder form)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Dimethyl Sulfoxide (DMSO), anhydrous, =99.7%
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» Pre-weighing Preparation: Allow the vial of Antiviral agent 19 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out 1 mg of Antiviral agent 19 powder into the tube.

» Solvent Addition: Based on the molecular weight (477.59 g/mol ), calculate the volume of
DMSO required to achieve a 10 mM concentration.

o Volume (L) = Amount (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (pL) = (1 mg/ (20 mM * 477.59 g/mol )) * 1,000,000 = 209.38 uL

o Carefully add 209.4 uL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

» Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particulates.
If necessary, gentle warming in a 37°C water bath can aid dissolution.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-80°C.

Signaling Pathways and Experimental Workflows
Zika Virus Replication Cycle and Potential Inhibition by
Antiviral Agent 19

The following diagram illustrates the replication cycle of the Zika virus, a process that Antiviral
agent 19 is known to inhibit. The precise mechanism of inhibition is a subject of ongoing
research, but it is understood to interfere with viral replication.
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Caption: A diagram of the Zika virus replication cycle and the potential point of inhibition by

Antiviral agent 19.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical steps for preparing a stock solution of Antiviral agent 19.
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Workflow for Antiviral Agent 19 Stock Solution Preparation
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Caption: A workflow diagram for the preparation of Antiviral agent 19 stock solutions.
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 To cite this document: BenchChem. [preparation and storage of Antiviral agent 19 stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418006#preparation-and-storage-of-antiviral-
agent-19-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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